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Technical Guide to the Safe Handling of 1,5-
Pentanediol-d10
Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

procedures for 1,5-Pentanediol-d10. Specific safety data for the deuterated form is limited;

therefore, this guide is primarily based on the well-documented properties of its non-deuterated

analogue, 1,5-Pentanediol (CAS No. 111-29-5). This approach is standard practice as

deuteration, the replacement of hydrogen with its stable, non-radioactive isotope deuterium,

does not significantly alter the fundamental chemical hazards of a molecule.[1] However, it can

affect the metabolic rate, a factor to consider in specialized toxicological or pharmacokinetic

studies.[1][2] Users must always consult the most current Safety Data Sheet (SDS) provided by

their supplier and adhere to all institutional and regulatory safety protocols.

Physical and Chemical Properties
1,5-Pentanediol is a colorless, odorless, and viscous liquid at room temperature.[3][4] It is

hygroscopic, meaning it readily absorbs moisture from the air.[5][6] Its miscibility with water and

various organic solvents makes it a versatile compound in laboratory settings.[3][4][7]
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Property Value Source(s)

Molecular Formula C₅H₂D₁₀O₂ (Calculated)

Molecular Weight
114.21 g/mol (for d10) vs.

104.15 g/mol (standard)
[5][8]

Appearance
Clear, colorless, viscous, oily

liquid
[3][9]

Odor Odorless [3][5]

Melting Point -18 °C (-0.4 °F) [3][5]

Boiling Point
242 °C (467.6 °F) at 760

mmHg
[3][4][5]

Flash Point 135 °C (275 °F) - Closed Cup [5]

Density 0.994 g/mL at 25 °C [4][5]

Vapor Pressure 0.01 mbar at 20 °C [5]

Water Solubility Miscible [3][4]

Autoignition Temp. 335 °C (635 °F) [5]

Explosive Limits
Lower: 1.3% (V) / Upper:

13.1% (V)
[3][5]

Stability

Stable under normal

conditions; hygroscopic.[5][6]

[10]

[5][6][10]

Toxicological Information
Based on data for 1,5-Pentanediol, the compound exhibits very low acute toxicity.[9] It is not

classified as a hazardous substance according to GHS criteria.[11] It is not considered a skin or

eye irritant, nor a sensitizer.[9][12]
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Endpoint Value Species
Method /
Guideline

Source(s)

LD50 (Oral) 10,000 mg/kg Rat
OECD Test

Guideline 401
[3][11][12]

LD50 (Dermal) > 19,800 mg/kg Rabbit ECHA [12]

Skin Irritation Not an irritant Rabbit
OECD Test

Guideline 404
[3]

Mutagenicity
Not mutagenic in

AMES Test
N/A AMES Test [5]

Hazard Identification and First Aid Measures
While not classified as hazardous, prudent laboratory practice dictates treating all chemicals

with care. The primary hazards are associated with physical properties (e.g., slipperiness of

spills) and potential combustion at high temperatures.

Potential Health Effects:

Inhalation: Unlikely to be a hazard at room temperature due to low vapor pressure. If

heated, vapors may cause mild irritation.

Skin Contact: Not expected to cause irritation.[9] Prolonged contact should be avoided.

Eye Contact: May cause mild, transient irritation.

Ingestion: Mildly toxic by ingestion.[9]

First Aid Protocols:

General Advice: If in doubt or if symptoms persist, seek medical attention.[10][11] Show

the safety data sheet to the attending physician.[7]

After Inhalation: Move the person to fresh air.[7][10] If breathing is difficult, provide oxygen

or artificial respiration and seek medical advice.[7]
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After Skin Contact: Remove contaminated clothing.[7] Rinse skin with plenty of soap and

water.[7][10]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

holding eyelids apart.[7][10] Remove contact lenses if present and easy to do.[10]

Continue rinsing and consult a physician.[7]

After Ingestion: Rinse mouth with water.[7][10] Do NOT induce vomiting.[7][10] Never give

anything by mouth to an unconscious person.[7] Call a doctor if you feel unwell.[11]

Experimental Protocols for Cited Data
The toxicological data presented in this guide are derived from standardized testing protocols

established by the Organisation for Economic Co-operation and Development (OECD).

OECD Test Guideline 401 (Acute Oral Toxicity): This protocol was used to determine the oral

LD50 value. It involves the administration of the substance to a group of fasted rats at a

specified dose. The animals are observed for a period (typically 14 days) for signs of toxicity

and mortality.

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This guideline was used to

assess skin irritation. It involves applying the substance to the shaved skin of a rabbit and

observing for signs of erythema (redness) and edema (swelling) over a set period.

Handling, Storage, and Personal Protective
Equipment (PPE)
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Work in a well-ventilated area.[10]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[10]
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Do not eat, drink, or smoke in work areas.[10]

Handle in accordance with good industrial hygiene and safety practices.[5]

Storage:

Keep containers tightly closed in a dry, well-ventilated place.[7]

The substance is hygroscopic; protect from moisture.[5][6][11]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[5][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses approved under standards

like EN166 (EU) or NIOSH (US).[5][7]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected prior to use.[7][10] Use proper glove removal technique to avoid skin contact.[7]

Body Protection: Wear a standard laboratory coat.[13]

Respiratory Protection: Not required under normal use conditions due to low volatility.[3][5]

If working with heated material or in a poorly ventilated area, use a respirator.

Accidental Release and Firefighting Measures
Accidental Release:

Ensure adequate ventilation.

Prevent further leakage or spillage if safe to do so.[7] Do not let the product enter drains.

[7]

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, Chemizorb®).[7]

Collect the absorbed material into a suitable, closed container for disposal.[7]
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Be aware of the slipping hazard caused by the spilled product.[11]

Firefighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[7][10][11]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

[10][11]

Hazards from Combustion: Hazardous combustion products include carbon monoxide

(CO) and carbon dioxide (CO₂).[5][6][10]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[7][11]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 1,5-Pentanediol-d10

in a research environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.carlroth.com/medias/SDB-23X2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4MzZ8YXBwbGljYXRpb24vcGRmfGFEWTJMMmd5TkM4NU1UY3lOVEl5TURjME1UUXlMMU5FUWw4eU0xZ3lYMGRDWDBWT0xuQmtaZ3wyOGJjZDRhMDhkNTM3ZDBkMTdjNmY1OWFmYzJmZjE0NWM0ZGZjZmZlN2QxMDAyZjFlNzYzYWFjMmJjZDJkN2Qx
https://www.atamanchemicals.com/1-5-pentanediol_u33203/
https://www.chemos.de/import/data/msds/GB_en/111-29-5-A0002394-GB-en.pdf
https://www.carlroth.com/medias/SDB-23X2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4MzZ8YXBwbGljYXRpb24vcGRmfGFEWTJMMmd5TkM4NU1UY3lOVEl5TURjME1UUXlMMU5FUWw4eU0xZ3lYMGRDWDBWT0xuQmtaZ3wyOGJjZDRhMDhkNTM3ZDBkMTdjNmY1OWFmYzJmZjE0NWM0ZGZjZmZlN2QxMDAyZjFlNzYzYWFjMmJjZDJkN2Qx
https://www.chemos.de/import/data/msds/GB_en/111-29-5-A0002394-GB-en.pdf
https://www.carlroth.com/medias/SDB-23X2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4MzZ8YXBwbGljYXRpb24vcGRmfGFEWTJMMmd5TkM4NU1UY3lOVEl5TURjME1UUXlMMU5FUWw4eU0xZ3lYMGRDWDBWT0xuQmtaZ3wyOGJjZDRhMDhkNTM3ZDBkMTdjNmY1OWFmYzJmZjE0NWM0ZGZjZmZlN2QxMDAyZjFlNzYzYWFjMmJjZDJkN2Qx
https://www.fishersci.com/store/msds?partNumber=AC129950050&productDescription=1%2C5-PENTANEDIOL%2C+98%25+5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10521571&countryCode=FR&language=en
https://www.chemos.de/import/data/msds/GB_en/111-29-5-A0002394-GB-en.pdf
https://www.atamanchemicals.com/1-5-pentanediol_u33203/
https://www.carlroth.com/medias/SDB-23X2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4MzZ8YXBwbGljYXRpb24vcGRmfGFEWTJMMmd5TkM4NU1UY3lOVEl5TURjME1UUXlMMU5FUWw4eU0xZ3lYMGRDWDBWT0xuQmtaZ3wyOGJjZDRhMDhkNTM3ZDBkMTdjNmY1OWFmYzJmZjE0NWM0ZGZjZmZlN2QxMDAyZjFlNzYzYWFjMmJjZDJkN2Qx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Routine Procedure Emergency Response

1. Assess Risks
(Review SDS)

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Workspace
(Ventilation, Spill Kit Ready)

4. Handle Chemical
(Avoid Incompatibles)

5a. Dispose of Waste
(Follow Regulations)

No Incidents

Emergency Event Occurs

Incident Occurs

6a. Decontaminate & Clean

7a. Secure Area

Spill

Release

Personal Exposure

Contact

Contain & Absorb Spill Administer First Aid
(Flush Area, Seek Medical Help)

Evacuate & Report

Click to download full resolution via product page

Caption: Logical workflow for handling 1,5-Pentanediol-d10 safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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